Cas no 1448125-32-3 (2-difluoromethanesulfonyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide)

• Product Name: 2-difluoromethanesulfonyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
• CAS No: 1448125-32-3
• MF: C₁₈H₁₆F₂N₂O₅S
• MW: 410.391850471497
• CID: 6156816
• PubChem ID: 71806552
• Update Time: 2025-07-01

2-difluoromethanesulfonyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-difluoromethanesulfonyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
• F6436-1287
• AKOS024559302
• 1448125-32-3
• 2-((difluoromethyl)sulfonyl)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide
• 2-(difluoromethylsulfonyl)-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzamide

• Inchi： 1S/C18H16F2N2O5S/c1-22-8-9-27-14-7-6-11(10-13(14)17(22)24)21-16(23)12-4-2-3-5-15(12)28(25,26)18(19)20/h2-7,10,18H,8-9H2,1H3,(H,21,23)
• InChI Key： HQZKEXDUUXLQAW-UHFFFAOYSA-N
• SMILES： S(C(F)F)(C1C=CC=CC=1C(NC1C=CC2=C(C=1)C(N(C)CCO2)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 410.07479911g/mol
• Monoisotopic Mass: 410.07479911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 2-difluoromethanesulfonyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide

Introduction to 2-Difluoromethanesulfonyl-N-(4-Methyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Benzamide (CAS No. 1448125-32-3)

2-Difluoromethanesulfonyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide (CAS No. 1448125-32-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzoxazepines and features a unique difluoromethanesulfonyl moiety, which imparts specific pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of 2-difluoromethanesulfonyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide is characterized by a benzoxazepine core linked to a difluoromethanesulfonyl group and a benzamide moiety. The benzoxazepine scaffold is known for its ability to modulate various biological targets, including enzymes and receptors. The introduction of the difluoromethanesulfonyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The synthesis of 2-difluoromethanesulfonyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide typically involves a multi-step process. One common approach is to start with the preparation of the benzoxazepine core through a series of condensation and cyclization reactions. The difluoromethanesulfonyl group can be introduced via electrophilic substitution or through the reaction of a suitable difluoromethanesulfonyl chloride with an amine derivative. The final step involves the coupling of the benzoxazepine intermediate with a substituted benzoic acid to form the desired amide bond.

Recent studies have highlighted the potential therapeutic applications of 2-difluoromethanesulfonyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been shown to have neuroprotective effects in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The mechanism of action of 2-difluoromethanesulfonyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide is not fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate microglial activation and reduce oxidative stress in neuronal cells. Another study published in Bioorganic & Medicinal Chemistry Letters suggested that this compound may act as a selective inhibitor of certain kinases involved in inflammatory signaling pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-difluoromethanesulfonyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-y)benzamide in various therapeutic settings. Preliminary results from phase I trials have shown promising outcomes with good tolerability and pharmacokinetic profiles. These findings have paved the way for further clinical investigations and potential future approval as a novel therapeutic agent.

In conclusion, 2-difluoromethanesulfonyl-N-(4-methyl-5-oxyo--tetrahydro--benzoxazepin-)benzamide (CAS No. 1448125--3) represents an exciting advancement in medicinal chemistry with its unique chemical structure and promising biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more data becomes available from clinical trials, this compound may emerge as a valuable tool in the treatment of inflammatory and neurodegenerative disorders.